Cas no 41827-15-0 (1,2,4-triethoxybenzene)

• Product Name: 1,2,4-triethoxybenzene
• CAS No: 41827-15-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD00026769
• CID: 331748
• PubChem ID: 179526
• Update Time: 2025-06-14

1,2,4-triethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-triethoxybenzene
• SCHEMBL2498271
• CS-0061647
• DTXSID20194632
• 41827-15-0
• SY316667
• MFCD00026769
• AKOS027339219
• GEO-04504
• AS-57789
• MTXHYYFYFLXUEN-UHFFFAOYSA-N
• DTXCID60117123
• benzene, 1,3,4-triethoxy-

• MDL： MFCD00026769
• Inchi： 1S/C12H18O3/c1-4-13-10-7-8-11(14-5-2)12(9-10)15-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： MTXHYYFYFLXUEN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1OCC)OCC

Computed Properties

• Exact Mass: 210.126
• Monoisotopic Mass: 210.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 0.996±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34 ºC
• Boiling Point: 150 ºC (6 Torr)
• Flash Point: 96.9±19.1 ºC,
• Refractive Index: 1.482
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,2,4-triethoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,2,4-triethoxybenzene

Comprehensive Overview of 1,2,4-Triethoxybenzene (CAS No. 41827-15-0): Properties, Applications, and Industry Insights

1,2,4-Triethoxybenzene (CAS No. 41827-15-0) is a specialized organic compound belonging to the class of tri-substituted benzene derivatives. This compound, characterized by its three ethoxy functional groups attached to a benzene ring, has garnered significant attention in industrial and research applications due to its unique chemical properties. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, 1,2,4-triethoxybenzene has emerged as a versatile building block for synthesis.

The molecular structure of 1,2,4-triethoxybenzene contributes to its stability and reactivity, making it suitable for use as a flavoring agent, solvent additive, and intermediate in organic synthesis. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable and eco-friendly chemical processes. Researchers are exploring its role in biodegradable materials and renewable energy solutions, addressing contemporary environmental concerns.

In the pharmaceutical sector, 1,2,4-triethoxybenzene is investigated for its utility in drug formulation and active pharmaceutical ingredient (API) synthesis. Its ability to act as a protective group or ligand in catalytic reactions has expanded its relevance in modern medicinal chemistry. Additionally, the compound's compatibility with nanotechnology applications has opened new avenues for advanced material development, such as conductive polymers and sensor technologies.

The agrochemical industry also benefits from 1,2,4-triethoxybenzene, where it serves as a precursor for crop protection agents and plant growth regulators. Its low toxicity profile and biodegradability make it a preferred choice for sustainable agriculture practices. As regulatory frameworks tighten around chemical safety and environmental impact, this compound stands out for its compliance with REACH and other international standards.

From a commercial perspective, the global market for 1,2,4-triethoxybenzene is projected to grow steadily, driven by demand from emerging economies and innovative industries. Manufacturers are investing in scalable production methods, including continuous flow chemistry, to meet the needs of diverse applications. Quality control measures, such as HPLC analysis and GC-MS verification, ensure the compound meets stringent purity requirements for end-use sectors.

For researchers and industry professionals, understanding the spectroscopic properties of 1,2,4-triethoxybenzene (e.g., NMR, IR, and UV-Vis data) is critical for its identification and application. Recent advancements in computational chemistry have enabled precise modeling of its molecular interactions, further enhancing its utility in rational drug design and material engineering.

In conclusion, 1,2,4-triethoxybenzene (CAS No. 41827-15-0) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its alignment with sustainability goals, coupled with its functional versatility, positions it as a valuable asset in the evolving landscape of specialty chemicals. Future research will likely uncover additional uses, solidifying its role in next-generation technologies.